Cas no 2137514-29-3 (tert-butyl N-(4-hydroxy-2-{methyl[(1-methylcyclobutyl)methyl]amino}cyclohexyl)carbamate)

• Product Name: tert-butyl N-(4-hydroxy-2-{methyl[(1-methylcyclobutyl)methyl]amino}cyclohexyl)carbamate
• CAS No: 2137514-29-3
• MF: C₁₈H₃₄N₂O₃
• MW: 326.474165439606
• CID: 5784631
• PubChem ID: 165498416
• Update Time: 2025-08-04

tert-butyl N-(4-hydroxy-2-{methyl[(1-methylcyclobutyl)methyl]amino}cyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-hydroxy-2-{methyl[(1-methylcyclobutyl)methyl]amino}cyclohexyl)carbamate
• 2137514-29-3
• EN300-1161947

• Inchi： 1S/C18H34N2O3/c1-17(2,3)23-16(22)19-14-8-7-13(21)11-15(14)20(5)12-18(4)9-6-10-18/h13-15,21H,6-12H2,1-5H3,(H,19,22)
• InChI Key： VDZAFJATYOZQTN-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C1)N(C)CC1(C)CCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 326.25694295g/mol
• Monoisotopic Mass: 326.25694295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl N-(4-hydroxy-2-{methyl[(1-methylcyclobutyl)methyl]amino}cyclohexyl)carbamate

Professional Introduction to Compound with CAS No. 2137514-29-3 and Product Name: *tert-butyl N-(4-hydroxy-2-{methyl[(1-methylcyclobutyl)methyl]amino}cyclohexyl)carbamate*

The compound with the CAS number 2137514-29-3 and the product name tert-butyl N-(4-hydroxy-2-{methyl[(1-methylcyclobutyl)methyl]amino}cyclohexyl)carbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and therapeutic interventions.

At the core of this compound's structure is a carbamate moiety, which is a functional group commonly found in pharmaceuticals. The carbamate group in this specific compound is attached to a cyclohexyl ring, which has been modified with a hydroxyl group and an amino group. The presence of these functional groups enhances the compound's reactivity and binding affinity, making it a promising candidate for further investigation.

The amino group in the compound's structure is further substituted with a methyl group and a cyclobutyl moiety, which adds an additional layer of complexity. This substitution pattern is particularly interesting because it can influence the compound's pharmacokinetic properties, including its solubility, bioavailability, and metabolic pathways. These factors are crucial in determining the compound's efficacy and safety profile when used in therapeutic applications.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structure of tert-butyl N-(4-hydroxy-2-{methyl[(1-methylcyclobutyl)methyl]amino}cyclohexyl)carbamate suggests that it may have interactions with enzymes and receptors involved in these pathways. For instance, the hydroxyl group could participate in hydrogen bonding interactions, while the amino and carbamate groups could engage in ionic or electrostatic interactions with biological targets.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that compounds with similar structural features can interact with neurotransmitter receptors and modulate neuronal activity. The presence of multiple functional groups in tert-butyl N-(4-hydroxy-2-{methyl[(1-methylcyclobutyl)methyl]amino}cyclohexyl)carbamate makes it a versatile tool for investigating the mechanisms underlying these disorders.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as catalytic hydrogenation and protecting group chemistry, is essential for achieving the desired molecular architecture. These synthetic strategies not only highlight the compound's complexity but also demonstrate the expertise required to produce it on an industrial scale.

Evaluation of the compound's biological activity has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interaction with specific enzymes and receptors relevant to neurological disorders. Preliminary results indicate that tert-butyl N-(4-hydroxy-2-{methyl[(1-methylcyclobutyl)methyl]amino}cyclohexyl)carbamate exhibits promising activity at concentrations that are unlikely to cause toxicity.

In vivo studies have provided further insights into the compound's pharmacological profile. Administration of the compound to animal models has shown effects consistent with its proposed mechanism of action. These findings support further development efforts aimed at optimizing its therapeutic potential while minimizing any potential side effects.

The regulatory landscape for new pharmaceutical compounds is stringent, requiring extensive testing to ensure safety and efficacy before human use. The journey from laboratory discovery to market approval involves rigorous evaluation through preclinical studies followed by clinical trials. The data generated from these studies will be critical in determining whether tert-butyl N-(4-hydroxy-2-{methyl[(1-methylcyclobutyl)methyl]amino}cyclohexyl)carbamate will become a viable therapeutic option for patients suffering from neurological disorders.

The economic implications of developing new drugs are significant, both for pharmaceutical companies and healthcare systems worldwide. The investment required to bring a new drug from discovery to market can run into billions of dollars, highlighting the importance of innovative compounds like this one. If successful, tert-butyl N-(4-hydroxy-2-{methyl[(1-methylcyclobutyl)methyl]amino}cyclohexyl)carbamate could represent a substantial improvement over existing treatments, offering patients new hope for improved quality of life.

The future direction for research on this compound includes further optimization of its chemical structure to enhance its pharmacological properties. This may involve modifying substituents on the cyclohexyl ring or exploring alternative synthetic routes to improve yield and purity. Additionally, investigation into combination therapies involving this compound with other drugs could provide synergistic effects that enhance therapeutic outcomes.

In conclusion, the compound with CAS number 2137514-29-3 and product name tert-butyl N-(4-hydroxy-2-{methyl[(1-methylcyclobutyl)methyl]amino}cyclohexyl)carbamate represents a significant advancement in pharmaceutical research. Its complex structure and promising biological activity make it a valuable tool for investigating neurological disorders. As research continues, this compound holds great potential for improving patient care through innovative therapeutic interventions.